Cas no 40652-76-4 ( )

• Product Name: &nbsp
• CAS No: 40652-76-4
• MF: C₁₂H₁₈N₃O₆P
• MW: 331.261583805084
• CID: 926038
• PubChem ID: 328672
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[2-(dimethylamino)-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-5-methylpyrimidine-2,4-dione
• AC1L734B
• NSC308308
• NSC-308308
• Thymidine 3',N-dimethylphosphoramidate
• Thymidine,5'-(dimethylphosphoramidate)
• 40652-76-4
• DTXSID80316878
•  

• Inchi： 1S/C12H18N3O6P/c1-7-5-15(12(17)13-11(7)16)10-4-8-9(20-10)6-19-22(18,21-8)14(2)3/h5,8-10H,4,6H2,1-3H3,(H,13,16,17)
• InChI Key： AFLIHLMNWDEWKU-UHFFFAOYSA-N
• SMILES： P1(N(C)C)(=O)OCC2C(CC(N3C(NC(C(C)=C3)=O)=O)O2)O1

Computed Properties

• Exact Mass: 331.09344
• Monoisotopic Mass: 331.09332230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 97.41
• LogP: 0.21760